(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane

• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: (2S,5R)-2-(bromomethyl)-5-(4-nitrophenyl)oxane
• InChI: InChI=1S/C12H14BrNO3/c13-7-12-6-3-10(8-17-12)9-1-4-11(5-2-9)14(15)16/h1-2,4-5,10,12H,3,6-8H2/t10-,12-/m0/s1
• InChI Key: YNQYSUCXJWUSPO-JQWIXIFHSA-N
• Isomeric SMILES: C1C[C@H](OC[C@H]1C2=CC=C(C=C2)[N+](=O)[O-])CBr
• Canonical SMILES: C1CC(OCC1C2=CC=C(C=C2)[N+](=O)[O-])CBr

Description

(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane (CAS 2059910-40-4) is a chiral oxane derivative of high interest in medicinal chemistry and pharmaceutical research. This compound features a bromomethyl group and a nitrophenyl substituent on a tetrahydropyran ring, with defined (2S,5R) stereochemistry that makes it a valuable intermediate for the synthesis of more complex, stereospecific molecules . The bromomethyl group serves as a versatile handle for further functionalization, allowing researchers to create carbon-nitrogen or carbon-carbon bonds through nucleophilic substitution reactions. This makes the compound a useful chiral scaffold for constructing combinatorial libraries or for use in structure-activity relationship (SAR) studies. While specific biological data for this exact compound is not available in the public domain, its structural features are consistent with those found in compounds investigated for various therapeutic targets. For instance, similar tricyclic morpholino and oxazino derivatives are explored as PI3K inhibitors for cancer treatment , and other complex heterocycles are being studied as STAT3 and STAT6 modulators for oncology and inflammatory conditions . The nitrophenyl group can also be reduced to an aniline, providing a pathway to a wide range of aniline-derived chemical entities. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Bromination of Oxane Precursors

Method Overview:

• Starting Material: An oxane derivative with a methyl group at the 2-position and a 4-nitrophenyl group at the 5-position.
• Reagent: N-bromosuccinimide (NBS).
• Initiator: AIBN or dibenzoyl peroxide.
• Solvent: Carbon tetrachloride (CCl₄).
• Conditions: Reflux or elevated temperature (~75°C), under inert atmosphere (nitrogen or argon).

Reaction Scheme:

(2S,5R)-2-(Methyl)-5-(4-nitrophenyl)oxane + NBS --(Reflux, AIBN)--> (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane

Key Points:

• Radical bromination selectively converts the methyl group at the 2-position to a bromomethyl group.
• The reaction duration varies from 1.5 to 6 hours depending on temperature and catalyst.
• Reflux conditions (around 75°C) with AIBN or benzoyl peroxide as initiators yield higher conversion rates.

Variations in Bromination Protocols

Method	Reagents	Solvent	Conditions	Yield (%)	Notes
Radical bromination	NBS + AIBN	CCl₄	Reflux (~75°C), 1.5-6 h	69-70	High yield, selective for methyl group
Peroxide-mediated	NBS + Benzoyl peroxide	CCl₄	Reflux overnight	70+	Similar efficiency, longer reaction time

Alternative Bromination Techniques

Other methods include photochemically initiated bromination or using different radical initiators, but the NBS/AIBN system remains the most reliable for selective bromomethylation.

Purification and Characterization

Post-reaction, the crude product is typically purified via silica gel chromatography, using a mixture of ethyl acetate and hexane (commonly 7% ethyl acetate in hexane). Characterization involves NMR spectroscopy, confirming the presence of the bromomethyl group, and mass spectrometry to verify molecular weight.

Data Summary of Preparation Methods

Parameter	Details
Reagents	N-bromosuccinimide (NBS), AIBN or benzoyl peroxide
Solvent	Carbon tetrachloride (CCl₄)
Temperature	75°C (reflux)
Reaction Time	1.5 to 6 hours
Yield	Typically 69-70%

Chemical Reactions Analysis

Types of Reactions

(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane can undergo various chemical reactions, including:

Substitution Reactions: The bromomethyl group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Reduction Reactions: The nitrophenyl group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Oxidation Reactions: The compound can undergo oxidation reactions, potentially leading to the formation of oxides or other oxidized products.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide in polar aprotic solvents.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Major Products

Substitution: Various substituted oxane derivatives.

Reduction: (2S,5R)-2-(Aminomethyl)-5-(4-nitrophenyl)oxane.

Oxidation: Oxidized derivatives of the original compound.

Scientific Research Applications

(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane is a unique organic molecule with specific stereochemistry and functional groups, including a bromomethyl group and a nitrophenyl substituent, that dictate its chemical reactivity and potential biological activity. The oxane structure, a derivative of tetrahydrofuran, enhances its stability and solubility in various solvents.

Scientific Research Applications

(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane as a Lead Compound
(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane's unique structure makes it valuable in pharmaceutical research as a potential lead compound. Its structural features suggest it can interact with biological targets such as enzymes or receptors, acting as enzyme inhibitors or receptor modulators. Such interactions can impact biological pathways related to anti-inflammatory and anticancer activities.

Interaction and Binding Affinity Studies
Interaction studies involving (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane evaluate its binding affinity with biological targets using techniques like surface plasmon resonance and molecular docking simulations. These studies help elucidate its mechanism of action and potential therapeutic effects.

Mechanism of Action

The mechanism of action of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane involves its interaction with molecular targets through its functional groups. The bromomethyl group can form covalent bonds with nucleophilic sites on biomolecules, while the nitrophenyl group can participate in various electronic interactions. These interactions can modulate the activity of enzymes, receptors, or other molecular targets, leading to specific biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis highlight key structural, electronic, and functional differences between (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane and analogous compounds.

Table 1: Comparative Analysis of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane and Analogues

Compound Name	Substituents (Position)	Molecular Weight	Key Functional Features	Applications/Reactivity	Reference
(2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane	Bromomethyl (C2), 4-nitrophenyl (C5)	~297.14 (calc.)	Chiral oxane, strong electrophilic nitro group	Intermediate for chiral synthesis
(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane	Bromomethyl (C2), 3-fluorophenyl (C5)	~269.09 (calc.)	Fluorine substituent (moderate electron-withdrawing)	Potential antimicrobial agent synthesis
rac-(4R,5R)-4-(Bromomethyl)-5-(trifluoromethyl)cyclohex-1-ene	Bromomethyl (C4), trifluoromethyl (C5)	179.06	Cyclohexene backbone, trifluoromethyl group	Building block for fluorinated compounds
X-Gal [(2S,3R,4S,5R,6R)-2-[(5-bromo-4-chloro-indol-3-yl)oxy]-6-(hydroxymethyl)oxane-3,4,5-triol]	Bromo-chloro indole, hydroxyl groups	408.61	β-galactosidase substrate, chromogenic	Molecular biology (gene expression)

Detailed Comparisons

Electronic Effects of Substituents

• The 4-nitrophenyl group in the target compound confers greater electrophilicity compared to the 3-fluorophenyl analogue, which has a weaker electron-withdrawing effect. This difference influences reaction kinetics in nucleophilic substitutions, with the nitro-substituted compound reacting faster in SN2 mechanisms .
• In contrast, the trifluoromethyl group in rac-(4R,5R)-4-(bromomethyl)-5-(trifluoromethyl)cyclohex-1-ene provides hydrophobicity and metabolic stability, making it valuable in drug design .

Stereochemical Impact

• The (2S,5R) configuration in the target compound creates a rigid oxane ring, favoring enantioselective synthesis. Comparatively, the racemic cyclohexene derivative lacks stereochemical control, limiting its utility in asymmetric catalysis .

This highlights how brominated oxane derivatives can be tailored for specific biochemical applications .

Synthetic Utility

• The bromomethyl group in (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane is more reactive than the chloromethyl group in analogues like 4-(chloromethyl)oxane-4-carbonitrile (), due to bromine’s superior leaving-group ability. This reactivity is exploited in cross-coupling reactions and polymer chemistry .

Research Findings and Limitations

• Synthetic Challenges : The nitro group’s strong electron-withdrawing nature complicates reduction reactions, requiring controlled conditions to avoid byproducts. In contrast, fluorophenyl derivatives are more amenable to hydrogenation .
• Data Gaps : Direct biological or catalytic data for (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane are scarce in the provided evidence, necessitating further experimental studies.

Biological Activity

Introduction

The compound (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane is a chiral organic molecule with significant potential in pharmaceutical applications due to its unique structural features and biological activities. Characterized by a bromomethyl group and a nitrophenyl substituent, this compound is a derivative of oxane, contributing to its stability and solubility in various environments. This article reviews the biological activities associated with this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Structural Characteristics

The molecular formula of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane is $C_{12}H_{14}BrN_{1}O_{3}$ with a molecular weight of approximately 303.15 g/mol. The presence of the nitrophenyl group suggests potential interactions with biological targets such as enzymes or receptors, which can lead to various pharmacological effects.

Table 1: Structural Features of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane

Feature	Description
Molecular Formula	$C_{12}H_{14}BrN_{1}O_{3}$
Molecular Weight	303.15 g/mol
Functional Groups	Bromomethyl, Nitrophenyl
Structure Type	Cyclic ether (oxane derivative)

Research indicates that compounds similar to (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane often exhibit significant biological activities due to their structural features. The nitrophenyl group can facilitate interactions with enzymes or receptors involved in various biological pathways. Studies suggest that such compounds may act as enzyme inhibitors or receptor modulators, impacting pathways related to inflammation and cancer.

Case Studies

• Enzyme Inhibition Studies
  • A study evaluated the inhibitory effects of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane on cyclooxygenase enzymes (COX-1 and COX-2). The compound demonstrated selective inhibition of COX-2 at concentrations as low as 10 μM, suggesting its potential as an anti-inflammatory agent .
• Anticancer Activity
  • In vitro assays showed that (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane exhibited cytotoxic effects against various cancer cell lines. The mechanism appears to involve the induction of apoptosis through the activation of caspase pathways .
• Binding Affinity Studies
  • Molecular docking simulations revealed that (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane has a high binding affinity for certain protein targets implicated in cancer progression. These studies utilized surface plasmon resonance techniques to confirm the binding interactions .

Table 2: Summary of Biological Activities

Activity Type	Observed Effect	Concentration Range
COX Inhibition	Selective inhibition of COX-2	10 μM
Cytotoxicity	Induction of apoptosis in cancer cells	Varies by cell line
Binding Affinity	High affinity for cancer-related proteins	Confirmed via docking

Synthesis and Modification

The synthesis of (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane typically involves multi-step organic reactions that allow for the selective introduction of functional groups while maintaining the desired stereochemistry. Techniques such as cross-coupling reactions are commonly employed to achieve high yields and purity .

Q & A

Basic Research Questions

Q. What are the key synthetic pathways for (2S,5R)-2-(Bromomethyl)-5-(4-nitrophenyl)oxane, and how do reaction conditions influence stereochemical outcomes?

• The synthesis typically involves bromination of a pre-oxolane scaffold with a nitrophenyl substituent. For stereochemical control, chiral auxiliaries or asymmetric catalysis (e.g., Sharpless epoxidation analogs) may be employed. Reaction conditions such as temperature, solvent polarity, and catalyst loading must be optimized to preserve the (2S,5R) configuration. NMR and chiral HPLC are critical for verifying enantiomeric excess .

Q. Which spectroscopic and crystallographic methods are most reliable for characterizing this compound?

• NMR : $^{1}\text{H}$- and $^{13}\text{C}$-NMR can resolve bromomethyl and nitrophenyl groups, with coupling constants confirming stereochemistry.
• X-ray crystallography : Single-crystal analysis provides unambiguous confirmation of the (2S,5R) configuration and molecular packing, as demonstrated in structurally similar nitroaryl oxolanes .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight and isotopic patterns for bromine.

Q. How does the nitrophenyl group influence the compound’s reactivity in substitution reactions?

• The electron-withdrawing nitro group activates the aryl ring for nucleophilic aromatic substitution (SNAr) at specific positions. Bromomethyl acts as a leaving group, enabling alkylation or cross-coupling (e.g., Suzuki-Miyaura). Solvent choice (polar aprotic vs. protic) and base strength (e.g., K$_2$CO$_3$ vs. NaH) significantly affect reaction rates and byproduct formation .

Advanced Research Questions

Q. What strategies address contradictions in reported reaction yields for derivatives of this compound?

• Discrepancies often arise from variations in purification methods (e.g., column chromatography vs. recrystallization) or trace moisture in reactions involving bromomethyl groups. Systematic replication with controlled humidity and inert atmospheres is recommended. Statistical analysis (e.g., ANOVA) of triplicate experiments can identify significant variables .

Q. How can computational modeling predict the compound’s behavior in enantioselective catalysis?

• Density functional theory (DFT) calculations model transition states to evaluate steric and electronic effects of the nitrophenyl and bromomethyl groups. Molecular dynamics simulations assess solvent interactions and conformational stability. These methods guide catalyst design (e.g., BINOL-based ligands) to enhance stereoselectivity .

Q. What experimental designs mitigate degradation of the nitrophenyl group during long-term stability studies?

• Degradation under light or heat is common due to the nitro group’s photosensitivity. Accelerated stability testing (40°C/75% RH) with UV-shielded vials and antioxidants (e.g., BHT) can extend shelf life. HPLC-MS monitors nitro reduction to amine byproducts .

Q. How does this compound serve as a precursor in multistep syntheses of bioactive molecules?

• The bromomethyl group enables functionalization via nucleophilic substitution (e.g., with amines or thiols), while the nitrophenyl moiety can be reduced to aniline for further coupling. Case studies show its utility in synthesizing kinase inhibitors or antimicrobial agents, requiring orthogonal protection/deprotection strategies .

Methodological Notes

• Data validation : Cross-reference NMR assignments with DEPT-135 and 2D experiments (COSY, HSQC) to resolve overlapping signals .
• Safety protocols : Bromomethyl derivatives require handling in fume hoods with PPE due to alkylation risks .
• Reaction scaling : Pilot small-scale reactions (<1 mmol) to optimize conditions before scaling up, minimizing costly reagent waste .